Cas no 16601-12-0 (Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI))

• Product name: Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI)
• CAS No: 16601-12-0
• MF: C₁₄H₁₄O₄S₃
• MW: 342.453560352325
• CID: 174094
• PubChem ID: 300695

Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonothioicacid, 4-methyl-, anhydrosulfide (9CI)
• 1-methyl-4-(p-tolylsulfonylsulfanylsulfonyl)benzene
• 4-CH3C6H4SO2SSO2C6H4CH3-4
• AC1L6WV0
• Benzenesulfonothioic acid, 4-methyl-, anhydrosulfide
• bis(p-toluenesulfonyl) sulfide
• bis(p-tolylsulfonyl) disulfide
• bis(p-tolylsulfonyl) sulfide
• di-p-toluenesulfonyl sulfide
• NSC175889
• p-Toluenesulfonic acid, anhydrosulfide
• SureCN733650
• toluene-4-sulfonic acid-thioanhydride
• toluene-p-sulphonic thioanhydride
• 16601-12-0
• p-Toluenesulfonic acid, thio-, anhydrosulfide
• NSC-175889
• NSC 175889
• DTXSID50168063
• bis(p-tolylsulfonyl)sulfid
• SCHEMBL733650

• Inchi： InChI=1S/C14H14O4S3/c1-11-3-7-13(8-4-11)20(15,16)19-21(17,18)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： JZKYIJCJUSVGEW-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(SS(C2C=CC(C)=CC=2)(=O)=O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 342.00552
• Monoisotopic Mass: 342.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.384
• Boiling Point: 516.9°Cat760mmHg
• Flash Point: 266.4°C
• Refractive Index: 1.615
• PSA: 68.28